Cas no 865156-47-4 (7-bromoimidazo[1,5-a]pyridine-1-carbaldehyde)

• Product Name: 7-bromoimidazo[1,5-a]pyridine-1-carbaldehyde
• CAS No: 865156-47-4
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD18074241
• CID: 3030788
• PubChem ID: 83839570
• Update Time: 2025-05-27

7-bromoimidazo[1,5-a]pyridine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-bromoimidazo[1,5-a]pyridine-1-carbaldehyde
• DA-35749
• 865156-47-4
• XSWCQGIQZQGOIA-UHFFFAOYSA-N
• 7-bromoimidazol[1,5-a]pyridine-1-carbaldehyde
• 7-bromoimidazo(1,5-a)pyridine-1-carbaldehyde
• 964-079-1
• MFCD18074241
• SCHEMBL1050838
• SY282825

• MDL： MFCD18074241
• Inchi： 1S/C8H5BrN2O/c9-6-1-2-11-5-10-7(4-12)8(11)3-6/h1-5H
• InChI Key： XSWCQGIQZQGOIA-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C=NC(C=O)=C2C=1

Computed Properties

• Exact Mass: 223.95853Da
• Monoisotopic Mass: 223.95853Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.4Ų

Additional information on 7-bromoimidazo[1,5-a]pyridine-1-carbaldehyde

Comprehensive Overview of 7-bromoimidazo[1,5-a]pyridine-1-carbaldehyde (CAS No. 865156-47-4)

7-bromoimidazo[1,5-a]pyridine-1-carbaldehyde (CAS No. 865156-47-4) is a high-value heterocyclic compound widely used in pharmaceutical research, agrochemical development, and material science. Its unique imidazo[1,5-a]pyridine scaffold, combined with the reactive bromo and carbaldehyde functional groups, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.

The growing demand for imidazo[1,5-a]pyridine derivatives is driven by their pharmacological relevance. For instance, 7-bromoimidazo[1,5-a]pyridine-1-carbaldehyde serves as a key precursor for developing small-molecule therapeutics, a trending topic in AI-driven drug design. Recent studies highlight its role in optimizing structure-activity relationships (SAR), a hot topic in medicinal chemistry forums and search queries. Its bromine substitution also enables cross-coupling reactions, aligning with the surge in interest for palladium-catalyzed transformations in organic synthesis.

From a synthetic perspective, CAS No. 865156-47-4 is often discussed in the context of green chemistry and atom economy, addressing environmental concerns in chemical manufacturing. Laboratories prioritize its efficient synthesis using microwave-assisted reactions or flow chemistry—methods frequently searched by professionals seeking process optimization. The compound’s carbaldehyde group further allows Schiff base formation, a reaction widely explored for creating bioconjugates and catalysts.

In material science, 7-bromoimidazo[1,5-a]pyridine-1-carbaldehyde contributes to the development of organic electronic materials, such as OLEDs and photovoltaic cells. Its π-conjugated system enhances charge transport properties, a feature highly sought after in next-generation optoelectronics. This aligns with global trends toward sustainable energy solutions, a dominant theme in academic and industrial research.

Quality control of CAS No. 865156-47-4 involves advanced analytical techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). These protocols are critical for suppliers catering to FDA-approved drug pipelines, a recurring concern in pharmaceutical searches. Storage recommendations typically emphasize protection from light and moisture, as the aldehyde functionality may degrade under harsh conditions.

In summary, 7-bromoimidazo[1,5-a]pyridine-1-carbaldehyde (CAS No. 865156-47-4) bridges multiple scientific disciplines, from drug discovery to renewable energy. Its adaptability to high-throughput screening and catalysis ensures its relevance in contemporary research. As industries prioritize cost-effective synthesis and eco-friendly protocols, this compound remains at the forefront of innovation, answering key questions posed by chemists and material scientists worldwide.